N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-phenylacrylamide

• IUPAC Name: (E)-N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C26H27N3O/c30-26(16-11-22-7-3-1-4-8-22)27-24-12-14-25(15-13-24)29-19-17-28(18-20-29)21-23-9-5-2-6-10-23/h1-16H,17-21H2,(H,27,30)/b16-11+
• InChI Key: MVGGUOWVENIRIA-LFIBNONCSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=C(C=C3)NC(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=C(C=C3)NC(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C26H27N3O
• Molecular Weight: 397.5 g/mol

Description

N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-phenylacrylamide, commonly known as BPPA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological properties. BPPA belongs to the class of acrylamide derivatives and has been shown to exhibit promising biological activities such as antipsychotic, antidepressant, and anticonvulsant effects.

Scientific Research Applications

BPPA has been extensively studied for its potential pharmacological properties. It has been shown to exhibit antipsychotic, antidepressant, and anticonvulsant effects in animal models. BPPA has also been investigated for its potential use in the treatment of neuropathic pain and inflammation.

Mechanism of Action

The exact mechanism of action of BPPA is not fully understood. However, it has been suggested that BPPA may act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. BPPA has also been shown to modulate the activity of GABAergic and glutamatergic neurotransmitter systems.
Biochemical and Physiological Effects
BPPA has been shown to exhibit significant biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antipsychotic and antidepressant effects. BPPA has also been shown to decrease the levels of glutamate, which may contribute to its anticonvulsant effects. BPPA has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

BPPA has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. BPPA has also been shown to exhibit significant pharmacological effects in animal models, making it a promising candidate for further study. However, BPPA has some limitations for lab experiments. It has poor solubility in water, which may limit its use in certain assays. BPPA also has limited bioavailability, which may limit its use in in vivo studies.

Future Directions

There are several future directions for the study of BPPA. One potential direction is to investigate its potential use in the treatment of psychiatric disorders such as schizophrenia and depression. Another potential direction is to investigate its potential use in the treatment of neuropathic pain and inflammation. Further studies are also needed to fully understand the mechanism of action of BPPA and to optimize its pharmacological properties.